6-chloro-7,9-dihydro-2-[(phenylmethyl)thio]-8H-purin-8-one

• Molecular Formula: C12H9ClN4OS
• Molecular Weight: 292.74 g/mol
• IUPAC Name: 2-benzylsulfanyl-6-chloro-7,9-dihydropurin-8-one
• InChI: InChI=1S/C12H9ClN4OS/c13-9-8-10(16-11(18)14-8)17-12(15-9)19-6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,14,15,16,17,18)
• InChI Key: DRHYOMFDXKXRRS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NC3=C(C(=N2)Cl)NC(=O)N3

Description

6-chloro-7,9-dihydro-2-[(phenylmethyl)thio]-8H-purin-8-one is a useful research compound. Its molecular formula is C12H9ClN4OS and its molecular weight is 292.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of triphosgene (0.92 g) in DCM (25 ml) was added dropwise to a solution of the product from example 2, step (e) (0.69 g) and triethylamine (0.55 ml) in DCM (25 ml) at −10° C. The cooling bath was then removed and the suspension stirred for 2.5 h. Upon cooling to 0° C. NaHCO3 (20 ml) was added with vigorous stirring before recovering the organics by extracting with DCM (3×50 ml). The organic extracts were combined, dried (MgSO4) and concentrated in vacuo to yield a crude yellow solid. This material was triturated with EtOAc and filtered to afford a pink solid (360 mg, 48%). The filtrate was concentrated and again triturated with EtOAc to provide a second crop (170 mg, 70% overall)